Cas no 2306270-14-2 (2-Ethyloxetan-3-amine)

• Product Name: 2-Ethyloxetan-3-amine
• CAS No: 2306270-14-2
• MF: C₅H₁₁NO
• MW: 101.146941423416
• CID: 5711905
• PubChem ID: 91165609
• Update Time: 2026-03-11

2-Ethyloxetan-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-Ethyloxetan-3-amine
• 2306270-14-2
• SCHEMBL22577442

• Inchi： 1S/C5H11NO/c1-2-5-4(6)3-7-5/h4-5H,2-3,6H2,1H3
• InChI Key： AFYRRCGKSMWZQB-UHFFFAOYSA-N
• SMILES： O1CC(C1CC)N

Computed Properties

• Exact Mass: 101.084063974g/mol
• Monoisotopic Mass: 101.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 65.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.943±0.06 g/cm3(Predicted)
• Boiling Point: 135.0±33.0 °C(Predicted)
• pka: 7.02±0.40(Predicted)

Additional information on 2-Ethyloxetan-3-amine

Comprehensive Overview of 2-Ethyloxetan-3-amine (CAS No. 2306270-14-2): Properties, Applications, and Industry Insights

The chemical compound 2-Ethyloxetan-3-amine (CAS No. 2306270-14-2) has garnered significant attention in recent years due to its unique structural properties and versatile applications in pharmaceuticals, agrochemicals, and material science. As a derivative of oxetane, this amine-functionalized heterocycle offers a compelling combination of reactivity and stability, making it a valuable building block for synthetic chemists. The growing demand for oxetane-based compounds in drug discovery and specialty chemicals has positioned 2-Ethyloxetan-3-amine as a compound of interest for researchers and industrial applications alike.

One of the most frequently asked questions about 2-Ethyloxetan-3-amine revolves around its synthesis and purification methods. Recent studies highlight innovative approaches to optimizing yield and purity, particularly for scalable production. The compound's oxetane ring contributes to its enhanced metabolic stability compared to traditional linear amines, a feature highly sought after in the development of bioactive molecules. This characteristic aligns with current industry trends favoring compounds with improved pharmacokinetic profiles.

From a molecular perspective, the presence of both the ethyl group and amine functionality in 2-Ethyloxetan-3-amine creates multiple sites for chemical modification. This versatility enables its use as a precursor for various derivatives, addressing the pharmaceutical industry's need for structural diversity in lead optimization. Researchers particularly value its potential in creating conformationally constrained analogs of existing drug candidates, a strategy increasingly employed to enhance target selectivity and reduce off-target effects.

The application of 2-Ethyloxetan-3-amine in material science represents another area of growing interest. Its incorporation into polymer systems has shown promise in developing materials with tailored mechanical and thermal properties. The compound's ability to participate in click chemistry reactions makes it particularly valuable for creating advanced functional materials, responding to the current demand for smart materials in various technological applications.

Recent advancements in analytical techniques have enabled more precise characterization of 2-Ethyloxetan-3-amine, addressing common queries about its spectroscopic properties and stability under different conditions. Nuclear magnetic resonance (NMR) studies have provided detailed insights into its conformational behavior, while mass spectrometry has facilitated the detection of trace impurities, crucial for quality control in industrial settings.

Environmental considerations surrounding 2-Ethyloxetan-3-amine have also become a focus of research, reflecting broader industry concerns about green chemistry principles. Studies examining its biodegradation pathways and ecotoxicological profile contribute to the growing body of knowledge about sustainable chemical practices. This aligns with increasing regulatory requirements and consumer demand for environmentally friendly chemical solutions.

The commercial availability of 2-Ethyloxetan-3-amine has expanded significantly in recent years, with multiple suppliers now offering the compound in various purity grades. Market analysis indicates steady growth in demand, particularly from the pharmaceutical sector where it serves as a key intermediate in the synthesis of several investigational drugs. This trend reflects the broader shift toward heterocyclic building blocks in medicinal chemistry.

Looking forward, research into 2-Ethyloxetan-3-amine continues to uncover new potential applications. Current investigations explore its use in asymmetric synthesis and as a ligand in catalytic systems, areas that could significantly impact cost-effective manufacturing processes. The compound's unique structural features position it well to address ongoing challenges in molecular design and process chemistry, ensuring its continued relevance in chemical research and development.

For researchers working with 2-Ethyloxetan-3-amine, proper handling and storage recommendations remain important considerations. While not classified as hazardous under standard conditions, best practices for chemical safety should always be observed. The development of improved analytical methods for quality assessment continues to be an active area of method development, responding to the need for reliable characterization in both academic and industrial laboratories.

The intellectual property landscape surrounding 2-Ethyloxetan-3-amine has seen notable activity, with several patents filed in recent years covering novel synthetic routes and specific applications. This patent activity underscores the compound's commercial potential and the competitive nature of research in this area. Companies investing in specialty chemicals are particularly attentive to these developments as they seek to secure competitive advantages in emerging markets.

In conclusion, 2-Ethyloxetan-3-amine (CAS No. 2306270-14-2) represents a compelling case study in the value of specialized heterocyclic compounds. Its combination of synthetic utility, physicochemical properties, and diverse application potential ensures its continued importance across multiple scientific disciplines. As research methodologies advance and industrial needs evolve, this compound is likely to maintain its position as a valuable tool for chemical innovation and product development.